N-[2-chloro-5-(propanoylamino)phenyl]-4-ethylbenzamide

• Molecular Formula: C18H19ClN2O2
• Molecular Weight: 330.8 g/mol
• IUPAC Name: N-[2-chloro-5-(propanoylamino)phenyl]-4-ethylbenzamide
• InChI: InChI=1S/C18H19ClN2O2/c1-3-12-5-7-13(8-6-12)18(23)21-16-11-14(9-10-15(16)19)20-17(22)4-2/h5-11H,3-4H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: GHACVPAUENTQMO-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)NC(=O)CC)Cl

Description

N-[2-chloro-5-(propanoylamino)phenyl]-4-ethylbenzamide, also known as C16, is a synthetic compound that has been extensively studied for its potential applications in various fields of scientific research. C16 is a derivative of the nonsteroidal anti-inflammatory drug, mefenamic acid, and has been shown to possess a wide range of biological activities, including anti-inflammatory, analgesic, and antineoplastic effects.

Mechanism of Action

The mechanism of action of N-[2-chloro-5-(propanoylamino)phenyl]-4-ethylbenzamide is not fully understood, but it is believed to involve the inhibition of cyclooxygenase-2 (COX-2) and the downregulation of nuclear factor-kappa B (NF-κB) signaling pathway. COX-2 is an enzyme that plays a key role in the production of prostaglandins, which are involved in the inflammatory response. NF-κB is a transcription factor that regulates the expression of genes involved in inflammation and cell proliferation. By inhibiting COX-2 and downregulating NF-κB signaling, N-[2-chloro-5-(propanoylamino)phenyl]-4-ethylbenzamide may reduce inflammation and inhibit cell proliferation.
Biochemical and Physiological Effects:
N-[2-chloro-5-(propanoylamino)phenyl]-4-ethylbenzamide has been shown to possess a wide range of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic effects, N-[2-chloro-5-(propanoylamino)phenyl]-4-ethylbenzamide has been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed. N-[2-chloro-5-(propanoylamino)phenyl]-4-ethylbenzamide has also been shown to induce apoptosis, which is the programmed cell death of cancer cells. Furthermore, N-[2-chloro-5-(propanoylamino)phenyl]-4-ethylbenzamide has been shown to inhibit the migration and invasion of cancer cells, which are key steps in the metastatic process.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[2-chloro-5-(propanoylamino)phenyl]-4-ethylbenzamide in lab experiments is its versatility. N-[2-chloro-5-(propanoylamino)phenyl]-4-ethylbenzamide has been shown to possess a wide range of biological activities, making it a potential candidate for the treatment of various diseases. In addition, N-[2-chloro-5-(propanoylamino)phenyl]-4-ethylbenzamide is relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of using N-[2-chloro-5-(propanoylamino)phenyl]-4-ethylbenzamide in lab experiments is its potential toxicity. N-[2-chloro-5-(propanoylamino)phenyl]-4-ethylbenzamide has been shown to induce cytotoxicity in some cell lines, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research of N-[2-chloro-5-(propanoylamino)phenyl]-4-ethylbenzamide. One potential direction is the development of N-[2-chloro-5-(propanoylamino)phenyl]-4-ethylbenzamide-based drugs for the treatment of cancer and inflammatory diseases. Another potential direction is the investigation of the synergistic effects of N-[2-chloro-5-(propanoylamino)phenyl]-4-ethylbenzamide with other chemotherapeutic agents. Furthermore, the elucidation of the precise mechanism of action of N-[2-chloro-5-(propanoylamino)phenyl]-4-ethylbenzamide may lead to the development of more effective drugs. Finally, the investigation of the potential side effects of N-[2-chloro-5-(propanoylamino)phenyl]-4-ethylbenzamide and its toxicity profile may provide valuable information for the development of safe and effective drugs.

Synthesis Methods

The synthesis of N-[2-chloro-5-(propanoylamino)phenyl]-4-ethylbenzamide involves the reaction of 2-chloro-5-nitrobenzoic acid with ethyl 4-aminobenzoate in the presence of thionyl chloride to yield N-[2-chloro-5-(ethoxycarbonylamino)phenyl]-4-nitrobenzamide. This intermediate is then reduced with iron powder and acetic acid to produce N-[2-chloro-5-(propanoylamino)phenyl]-4-ethylbenzamide.

Scientific Research Applications

N-[2-chloro-5-(propanoylamino)phenyl]-4-ethylbenzamide has been studied extensively for its potential applications in various fields of scientific research. In the field of cancer research, N-[2-chloro-5-(propanoylamino)phenyl]-4-ethylbenzamide has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. N-[2-chloro-5-(propanoylamino)phenyl]-4-ethylbenzamide has also been shown to enhance the antitumor activity of conventional chemotherapeutic agents. In addition, N-[2-chloro-5-(propanoylamino)phenyl]-4-ethylbenzamide has been shown to possess anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and neuropathic pain.